Cas no 1803580-92-8 (9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride)

• Product Name: 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride
• CAS No: 1803580-92-8
• MF: C₁₂H₁₄ClFN₂
• MW: 240.704365253448
• CID: 5706962
• PubChem ID: 91647503
• Update Time: 2025-10-06

9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride
• EN300-189983
• 1803580-92-8
• 9-fluoro-1,2,3,4,5,6-hexahydroazepino[4,3-b]indole;hydrochloride
• 9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indolehydrochloride
• 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride

• Inchi： 1S/C12H13FN2.ClH/c13-8-3-4-12-9(6-8)10-7-14-5-1-2-11(10)15-12;/h3-4,6,14-15H,1-2,5,7H2;1H
• InChI Key： GSDYQROUQNIKFM-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C1CNCCCC=1N2

Computed Properties

• Exact Mass: 240.0829543g/mol
• Monoisotopic Mass: 240.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines

Additional information on 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride

Introduction to 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride (CAS No. 1803580-92-8)

9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride (CAS No. 1803580-92-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features and potential biological activities. The introduction of a fluoro group at the 9-position and the presence of a hydrochloride salt form contribute to its distinct chemical and pharmacological properties.

The molecular structure of 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride consists of a fused azepine and indole ring system. The azepine ring is a seven-membered nitrogen-containing heterocycle, while the indole ring is a bicyclic aromatic compound with a nitrogen atom in the five-membered ring. The fluoro substitution at the 9-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the potential therapeutic applications of 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a pivotal role in various physiological processes and are implicated in several neurological and psychiatric disorders. Preclinical studies have shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype. This selective binding profile suggests its potential use in treating conditions such as depression, anxiety disorders, and schizophrenia.

In addition to its serotonin receptor modulating properties, 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity makes it a promising candidate for developing new treatments for inflammatory conditions.

The pharmacokinetic properties of 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride have been extensively studied to evaluate its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that it has favorable absorption and distribution characteristics. The compound exhibits good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It also demonstrates good brain penetration due to its lipophilic nature and small molecular size.

The safety profile of 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole hydrochloride has been assessed through various toxicological studies. These studies have indicated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 9-Fluoro-1H,2H,3H,4H,5H,6H-azepino[4，3-b]indole hydrochloride (CAS No. 1803580-92-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.